Cas no 820252-07-1 (1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-)

1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- structure
820252-07-1 structure
Product name:1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
CAS No:820252-07-1
MF:C8H7Cl6N3O3
MW:405.877475976944
CID:699960
PubChem ID:71420320

1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
    • 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]propane-1,2-diol
    • 820252-07-1
    • 3-{[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy}propane-1,2-diol
    • DTXSID40839518
    • Inchi: InChI=1S/C8H7Cl6N3O3/c9-7(10,11)4-15-5(8(12,13)14)17-6(16-4)20-2-3(19)1-18/h3,18-19H,1-2H2
    • InChI Key: HSYNACAKRLWNHU-UHFFFAOYSA-N
    • SMILES: C(C(COC1=NC(=NC(=N1)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)O)O

Computed Properties

  • Exact Mass: 404.858907g/mol
  • Monoisotopic Mass: 402.861857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.4Ų

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